Cas no 105125-03-9 ([2,2'-Bithiophene]-5-carboxylicacid, 5'-iodo-, ethyl ester)

• Product Name: [2,2'-Bithiophene]-5-carboxylicacid, 5'-iodo-, ethyl ester
• CAS No: 105125-03-9
• MF: C₁₁H₉IO₂S₂
• MW: 364.222432851791
• CID: 232442
• PubChem ID: 184443
• Update Time: 2025-04-19

[2,2'-Bithiophene]-5-carboxylicacid, 5'-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bithiophene]-5-carboxylicacid, 5'-iodo-, ethyl ester
• ethyl 5-(5-iodothiophen-2-yl)thiophene-2-carboxylate
• (2,2'-Bithiophene)-5-carboxylic acid, 5'-iodo-, ethyl ester
• 105125-03-9
• ethyl 5-(5-iodo-2-thienyl)thiophene-2-carboxylate
• Ethyl 5'-iodo-[2,2'-bithiophene]-5-carboxylate
• Ethyl5'-iodo-[2,2'-bithiophene]-5-carboxylate
• DTXSID00146977

• Inchi： 1S/C11H9IO2S2/c1-2-14-11(13)9-4-3-7(15-9)8-5-6-10(12)16-8/h3-6H,2H2,1H3
• InChI Key： PXKPJSWTWANTNW-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2=CC=C(C(=O)OCC)S2)S1

Computed Properties

• Exact Mass: 363.90847
• Monoisotopic Mass: 363.90887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 26.3